Cas no 2757906-61-7 ({9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonan-1-yl}methanol)

• Product Name: {9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonan-1-yl}methanol
• CAS No: 2757906-61-7
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• MDL: MFCD34600913
• CID: 5653483
• PubChem ID: 165765012
• Update Time: 2023-11-27

{9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-27755309
• {9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}methanol
• 2757906-61-7
• {9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonan-1-yl}methanol

• MDL： MFCD34600913
• Inchi： 1S/C8H13F2NO2/c9-8(10)6-1-11-3-7(8,4-12)5-13-2-6/h6,11-12H,1-5H2
• InChI Key： PMGZYYUIFHDLHJ-UHFFFAOYSA-N
• SMILES： FC1(C2COCC1(CO)CNC2)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.5Ų